Cas no 146967-63-7 (1,8-Naphthyridin-2(1H)-one,1-ethyl-)

1,8-Naphthyridin-2(1H)-one,1-ethyl- structure
146967-63-7 structure
Product Name:1,8-Naphthyridin-2(1H)-one,1-ethyl-
CAS No:146967-63-7
MF:C10H10N2O
MW:174.199202060699
CID:100944
PubChem ID:45117453
Update Time:2025-04-18

1,8-Naphthyridin-2(1H)-one,1-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,8-Naphthyridin-2(1H)-one,1-ethyl-
    • 1,8-Naphthyridin-2(1H)-one,1-ethyl-(9CI)
    • 1-Ethyl-1,8-naphthyridin-2(1H)-one
    • 146967-63-7
    • Inchi: 1S/C10H10N2O/c1-2-12-9(13)6-5-8-4-3-7-11-10(8)12/h3-7H,2H2,1H3
    • InChI Key: XXLKFJFWLZKBPS-UHFFFAOYSA-N
    • SMILES: O=C1C=CC2=CC=CN=C2N1CC

Computed Properties

  • Exact Mass: 174.0794
  • Monoisotopic Mass: 174.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 33.2A^2

Experimental Properties

  • PSA: 33.2

1,8-Naphthyridin-2(1H)-one,1-ethyl- Related Literature

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.